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Compound of Interest

Compound Name: Parp-1-IN-32

Cat. No.: B15604391 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

of the PARP-1 inhibitor Olaparib, as a representative compound for "Parp-1-IN-32" for which no

specific safety data is publicly available. Researchers, scientists, and drug development

professionals should always consult the specific Safety Data Sheet (SDS) provided with their

product and adhere to their institution's safety protocols.

This guide offers procedural, step-by-step guidance for the safe handling, use, and disposal of

Olaparib in a laboratory setting, designed to be a preferred source for laboratory safety and

chemical handling information.

Hazard Identification and Classification
Olaparib is classified as a hazardous substance. It is crucial to understand its potential health

effects to ensure safe handling.
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Hazard Classification Description

Acute Toxicity, Oral (Category 3) Toxic if swallowed.[1][2]

Reproductive Toxicity (Category 1B) May damage fertility or the unborn child.[1][2]

Specific Target Organ Toxicity, Repeated

Exposure (Category 1)

Causes damage to the blood through prolonged

or repeated exposure (oral).[1][2]

Skin Corrosion/Irritation (Category 2) Causes skin irritation.[1][3]

Serious Eye Damage/Eye Irritation (Category

2A)
Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity, Single Exposure

(Category 3)
May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Olaparib to minimize

exposure.

PPE Category Specification

Hand Protection Wear protective gloves (e.g., nitrile gloves).[3]

Eye/Face Protection
Use safety goggles with side-shields or a face

shield.[3]

Skin and Body Protection Wear impervious clothing, such as a lab coat.[3]

Respiratory Protection

A suitable respirator should be used when

handling the powder or if adequate ventilation is

not available.[3]

Physical and Chemical Properties
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Property Value

Molecular Formula C24H23FN4O3

Molecular Weight 434.46 g/mol

Appearance Solid[2]

Melting Point 198 °C / 388.4 °F[2]

Solubility Soluble in DMSO

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of Olaparib throughout its

lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong acids, alkalis, and oxidizing agents.[3] The product should be stored locked

up.[2][4]

Experimental Protocol: Weighing and Solution
Preparation
This protocol outlines the procedure for accurately weighing the solid compound and preparing

a stock solution.

Objective: To safely weigh solid Olaparib and prepare a stock solution of a specified

concentration.

Materials:
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Olaparib solid powder

Appropriate solvent (e.g., DMSO)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flask

Appropriate pipettes

Vortex mixer or sonicator

Procedure:

Preparation: Don all required PPE (gloves, lab coat, safety goggles). Ensure the work area,

such as a chemical fume hood or a ventilated balance enclosure, is clean and prepared.

Taring the Balance: Place a clean weighing paper or boat on the analytical balance and tare

the balance to zero.

Weighing: Carefully transfer the desired amount of Olaparib powder onto the weighing paper

using a clean spatula. Avoid generating dust. Record the exact weight.

Transfer: Gently transfer the weighed powder into a labeled volumetric flask.

Dissolving: Add a portion of the solvent to the volumetric flask. Cap and swirl gently or use a

vortex mixer or sonicator to dissolve the solid completely.

Final Volume: Once the solid is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.
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Storage: Store the stock solution in a clearly labeled, sealed container at the recommended

temperature.

Disposal Plan
All waste contaminated with Olaparib must be treated as hazardous waste.

Segregation: Segregate Olaparib waste from non-hazardous laboratory waste. This includes

unused solid compound, empty containers, and contaminated materials (e.g., gloves, pipette

tips, weighing paper).

Solid Waste: Collect solid waste in a dedicated, labeled, and sealed hazardous waste

container.

Liquid Waste: Collect liquid waste containing Olaparib in a labeled, leak-proof container.

Disposal: Dispose of all waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.[2][5] Do not pour down the

drain.[3][5]

Emergency Procedures
Immediate and appropriate action is critical in case of an emergency.

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill. For liquid spills, absorb with an inert material

(e.g., vermiculite, sand). For solid spills, carefully sweep up the material to avoid creating

dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol), followed by soap

and water.[3]
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Collect Waste: Place all contaminated materials into a sealed, labeled hazardous waste

container.

Report: Report the spill to your laboratory supervisor and EHS office.

Exposure Response
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.[4][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][4]

Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids.[3][4] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water.[2][4] Seek immediate

medical attention.[2]

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling Olaparib safely.
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Figure 1: Standard Handling and Disposal Workflow for Olaparib
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Caption: Figure 1: Standard Handling and Disposal Workflow for Olaparib
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Figure 2: Emergency Response Procedures for Olaparib
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Caption: Figure 2: Emergency Response Procedures for Olaparib

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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